Cas no 2228377-86-2 (2-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine
• CAS No: 2228377-86-2
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 5860719
• PubChem ID: 165856167
• Update Time: 2025-05-19

2-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine
• 2228377-86-2
• EN300-1978281
• 2-[1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C10H16ClN3/c1-7-8(9(11)14(2)13-7)10(3-4-10)5-6-12/h3-6,12H2,1-2H3
• InChI Key： PGCVLQVNXPSWLP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C1(CCN)CC1

Computed Properties

• Exact Mass: 213.1032752g/mol
• Monoisotopic Mass: 213.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine

Research Brief on 2-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine (CAS: 2228377-86-2)

In recent years, the compound 2-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine (CAS: 2228377-86-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and cyclopropyl structural motifs, has shown promising potential in various therapeutic applications. The following brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structural complexity, particularly the cyclopropyl group, has been a focal point for researchers aiming to enhance its stability and bioavailability.

Pharmacological evaluations of this compound have revealed its efficacy as a modulator of specific biological targets. Preliminary in vitro studies indicate that it exhibits high affinity for certain enzyme systems, particularly those involved in inflammatory pathways. This has led to investigations into its potential use as an anti-inflammatory agent. Additionally, its interaction with neurotransmitter receptors suggests possible applications in neurological disorders, although further in vivo studies are required to validate these findings.

One of the most notable aspects of 2-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine is its selectivity profile. Unlike many broad-spectrum compounds, this molecule demonstrates a high degree of target specificity, which could minimize off-target effects and reduce adverse reactions in clinical settings. Recent pharmacokinetic studies have also explored its metabolic stability and clearance rates, providing valuable insights for future formulation development.

Despite these promising attributes, challenges remain in the development of this compound. Issues such as solubility and long-term stability under physiological conditions need to be addressed. Researchers are currently exploring various prodrug strategies and formulation techniques to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into viable therapeutic options.

In conclusion, 2-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine represents a compelling candidate for further investigation in the pharmaceutical industry. Its unique chemical structure and promising biological activity underscore its potential as a lead compound for novel therapeutics. Continued research efforts will be essential to fully elucidate its mechanisms of action and to advance its development through preclinical and clinical stages.